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Compound of Interest

Compound Name: p-Coumaric acid-d6

Cat. No.: B15569722 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, the quality and purity of these reagents are paramount for generating accurate

and reproducible experimental data. This guide provides a comparative analysis of p-
Coumaric acid-d6, a deuterated internal standard, from three prominent suppliers: LGC

Standards, MedChemExpress, and Clinivex. The comparison focuses on key quality attributes,

supported by publicly available data and generalized experimental protocols for in-house

verification.

Supplier and Product Overview
p-Coumaric acid-d6 is a stable isotope-labeled form of p-Coumaric acid, commonly used as

an internal standard in mass spectrometry-based quantitative analyses. The quality of this

standard directly impacts the accuracy of analytical measurements.

A summary of the product offerings from the three suppliers is presented below. It is important

to note that while some information is publicly available, detailed specifications are often found

in the Certificate of Analysis (CoA) provided upon purchase.

Table 1: Comparison of p-Coumaric Acid-d6 Specifications from Different Suppliers
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Feature LGC Standards MedChemExpress Clinivex

Product Name
trans-p-Coumaric-d6

Acid
p-Coumaric acid-d6

trans-p-Coumaric-d6

Acid

CAS Number 2708298-33-1 2708298-33-1 2708298-33-1

Chemical Purity
Certificate provided

with product[1]
98.88%[2] 98%[3]

Isotopic Enrichment

Not specified on

product page; detailed

in CoA

Not explicitly stated,

requires CoA

Not specified on

product page; detailed

in CoA

Supporting Data
CoA delivered with

product[1]

CoA, HNMR, RP-

HPLC available

online[2]

CoA provided with

product[4]

Price
Available upon

login/request
$250 for 5 mg[2]

Available upon

request for a quote

Experimental Protocols for Quality Assessment
To ensure the suitability of p-Coumaric acid-d6 for its intended application, independent

verification of its chemical and isotopic purity is recommended. Below are detailed

methodologies for key experiments.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
This method is designed to separate and quantify the non-deuterated and other chemically

related impurities.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV-Vis or Diode Array Detector

(DAD).

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Acetic acid (analytical grade)

p-Coumaric acid-d6 standard from the supplier

Non-deuterated p-Coumaric acid reference standard

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acidified water

(e.g., 0.1% formic acid in water) and acetonitrile. The gradient will typically start with a low

percentage of acetonitrile and ramp up to elute the analyte and any impurities.

Standard Preparation: Accurately weigh and dissolve the p-Coumaric acid-d6 and the non-

deuterated reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare

stock solutions of known concentrations.

Chromatographic Conditions:

Column: C18 reversed-phase column.

Mobile Phase: Gradient elution with acidified water and acetonitrile.

Flow Rate: 1.0 mL/min.

Detection Wavelength: Approximately 310 nm.

Injection Volume: 10 µL.

Analysis: Inject the prepared standard solutions and analyze the resulting chromatograms.

The purity is calculated by the area percentage method, where the area of the main peak is

divided by the total area of all peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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